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Compound of Interest

Compound Name: GSK3735967

Cat. No.: B15568910

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental
protocols for the use of GSK3735967, a potent and selective non-nucleoside inhibitor of DNA
methyltransferase 1 (DNMT1). GSK3735967 offers a powerful tool for studying the role of DNA
methylation in various biological processes, particularly in the context of cancer research and
drug development.

Introduction

GSK3735967 is a highly selective, reversible inhibitor of DNMT1 with an IC50 of 40 nM[1][2]. It
functions by competing with the active-site loop of DNMT1 for binding to hemi-methylated DNA,
thereby preventing the maintenance of DNA methylation patterns during cell replication. This
leads to passive demethylation of the genome, reactivation of silenced tumor suppressor
genes, and subsequent inhibition of cancer cell growth[3][4][5]. A closely related compound,
GSK3685032, with a similar structure and an IC50 of 36 nM for DNMT1, has been extensively
characterized and demonstrates potent anti-tumor activity with improved tolerability compared
to traditional nucleoside analog DNMT inhibitors like decitabine. These notes will draw upon the
principles and methodologies established for these selective DNMT1 inhibitors.
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Table 1: In Vitro Anti-proliferative Activity of a Selective
DNMT1 Inhibitor (GSK3685032) in Hematological Cancer

Cell Lines

The following table summarizes the 50% growth inhibition (gIC50) values for GSK3685032 in a
panel of human hematological cancer cell lines after a 6-day treatment period.

Cell Line Cancer Type gIC50 (pM)
MV4-11 Acute Myeloid Leukemia 0.4
) ] ] Data not available in provided
Kasumi-1 Acute Myeloid Leukemia
search results
_ _ Data not available in provided
SKM-1 Acute Myeloid Leukemia

search results

A Panel of 51 Hematologic )
_ Various
Cancer Cell Lines

Median gIC50 of 0.64

Data compiled from publicly available information on GSK3685032, a close analog of

GSK3735967.

Signaling Pathways

DNMT1 Regulation and Downstream Effects of Inhibition

The activity and expression of DNMT1 are tightly regulated by various signaling pathways, and

its inhibition by GSK3735967 has profound effects on gene expression and cellular processes.
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Upstream Regulation of DNMT1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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